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Compound of Interest

Compound Name:

2,6-BIS[(2-

METHYLPHENYL)METHYLENE]

CYCLOHEXAN-1-ONE

CAS No.: 85391-70-4

Cat. No.: B185653

Get Quote

Executive Summary
Immediate Action: Classify as Hazardous Organic Waste. Disposal Method: High-temperature

incineration via a licensed hazardous waste contractor. Prohibition: Do NOT dispose of via

sanitary sewer, trash, or biohazard streams.[1]

This guide defines the disposal protocols for 2,6-bis[(2-
methylphenyl)methylene]cyclohexan-1-one (hereafter referred to as BMPMC). As a bis-

benzylidene cyclohexanone derivative, this compound is an electrophilic

-unsaturated ketone. While often synthesized for its cytotoxic and anti-inflammatory potential,
these same bioactive properties mandate that it be handled as a toxic alkylating agent.

Part 1: Chemical Profile & Hazard Identification[2][3]
[4][5]
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To ensure safe disposal, one must understand the compound's reactivity. BMPMC contains two

Michael acceptor sites (enone functionalities).

Critical Properties for Disposal
Property Characteristic Operational Implication

Chemical Class
Bis-chalcone / Conjugated

Enone

Potential alkylating agent

(binds to thiol groups in

proteins).

Physical State Solid (Yellow/Orange Powder)
Dust generation is a primary

inhalation risk during transfer.

Solubility

Lipophilic (Soluble in DMSO,

DCM, CHCl

)

Insoluble in water. Will persist

in aquatic environments if

flushed.

Stability
Stable under ambient

conditions

Can react vigorously with

strong oxidizers.

Toxicity Potential Cytotoxin/Irritant

Treat as a suspected

mutagen/reproductive toxin

due to Michael acceptor

activity.

The "Why" Behind the Protocol
Standard laboratory waste streams often commingle solvents. However, BMPMC's lipophilicity

allows it to penetrate standard latex gloves. Disposal protocols must prioritize containment to

prevent dermal exposure to waste handlers and segregation to ensure complete incineration.

Part 2: Waste Segregation & Packaging Protocols
Solid Waste (Pure Compound)
Applicable for: Expired stocks, synthesis failures, or spill cleanup residues.

Primary Containment: Place the solid material into a screw-top glass jar or a high-density

polyethylene (HDPE) wide-mouth bottle.
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Labeling: Affix a hazardous waste label immediately.

Constituent: "2,6-Bis[(2-methylphenyl)methylene]cyclohexan-1-one" (Do not use

abbreviations like 'BMPMC' on waste tags).

Hazard Checkboxes: Toxic, Irritant.[2]

Secondary Containment: Seal the primary container inside a clear, 6-mil polyethylene bag

(ziplock style) to prevent contamination of the outer container during transport.

Liquid Waste (Solutions & Mother Liquors)
Applicable for: Reaction mixtures, HPLC effluent, or dissolved stocks.

Step 1: Solvent Identification You must segregate based on the solvent carrier, not just the

solute.

Scenario A: Non-Halogenated Solvents (e.g., Ethanol, Acetone, DMSO, Ethyl Acetate).

Action: Pour into the Flammable/Organic waste stream (often the "Red Can").

Labeling: List the solvent and the BMPMC solute (approximate concentration).

Scenario B: Halogenated Solvents (e.g., Dichloromethane, Chloroform).[3]

Action: Pour into the Halogenated waste stream.

Reasoning: Halogenated waste requires higher temperature incineration to prevent dioxin

formation. BMPMC is compatible with this stream.

Contaminated Debris
Applicable for: Weigh boats, pipette tips, gloves, and paper towels.

Protocol: Do not place in regular trash.

Container: Double-bag in heavy-duty hazardous waste bags (usually yellow or clear,

depending on institutional rules) or place in a solid waste drum.
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Sharps: If needles/syringes are contaminated with BMPMC, they must go into a Chemical

Sharps container, not a Biohazard sharps container.

Part 3: Disposal Decision Workflow
The following diagram illustrates the logical flow for segregating BMPMC waste streams.
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Figure 1: Decision tree for segregating BMPMC waste based on physical state and solvent

composition.
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Part 4: Spill Management & Emergency Procedures
PPE Requirement: Double nitrile gloves (standard 4 mil) or Silver Shield® laminate gloves.

Standard latex is permeable to chalcone derivatives in organic solvents.

Dry Spill (Powder)
Isolate: Evacuate immediate area if dust is airborne.

Dampen: Gently mist the powder with a compatible solvent (e.g., ethanol) or water to prevent

dust generation during cleanup.

Collect: Use a scoop or dustpan dedicated to chemical waste. Do not use a vacuum cleaner

unless it is HEPA-rated and explosion-proof.

Clean: Wipe the surface with an ethanol-soaked pad, followed by a soap-and-water wash.

Wet Spill (Solution)
Absorb: Use an inert absorbent material (Vermiculite, Bentonite, or Universal Spill Pads).

Note: Avoid combustible materials like sawdust if the solvent is an oxidizer (unlikely for this

compound, but good practice).

Contain: Scoop absorbed material into a wide-mouth jar.

Label: Mark as "Debris contaminated with BMPMC."

Part 5: Regulatory Compliance (RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA) [1]:

Listing Status: BMPMC is not specifically listed on the P-list (Acutely Hazardous) or U-list

(Toxic Waste).

Characteristic Waste:

If dissolved in a flammable solvent (Flash point <60°C), it carries the D001 (Ignitable)

code.
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If dissolved in a toxic solvent (e.g., Chloroform), it carries the corresponding code (e.g.,

D022).[3]

Best Practice Classification: Even if the pure solid does not technically trigger a specific

RCRA code, it must be managed as Non-Regulated Hazardous Waste due to its bioactive

nature. Most institutions will code this for incineration under a generic "Toxic Organic" profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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